N-cyclohexyl-2-{[5-(2,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetamide

• IUPAC Name: N-cyclohexyl-2-[[5-(2,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl]acetamide
• InChI: InChI=1S/C18H23N3O4S/c1-23-13-8-9-15(24-2)14(10-13)17-20-21-18(25-17)26-11-16(22)19-12-6-4-3-5-7-12/h8-10,12H,3-7,11H2,1-2H3,(H,19,22)
• InChI Key: QERPTWJFLUKITN-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)C2=NN=C(O2)SCC(=O)NC3CCCCC3
• Molecular Formula: C18H23N3O4S
• Molecular Weight: 377.5 g/mol

Description

N-cyclohexyl-2-{[5-(2,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetamide (N-CHDMOXA) is a synthetic compound that has been investigated for its potential applications in scientific research. It is an organic compound that belongs to the class of oxadiazoles, which are a group of heterocyclic compounds containing a five-membered ring with two nitrogen atoms, two oxygen atoms, and one sulfur atom. N-CHDMOXA has been studied for its potential applications in a range of scientific research areas, including pharmacology, biochemistry, and physiology.

Scientific Research Applications

N-cyclohexyl-2-{[5-(2,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetamide has been studied for its potential applications in a range of scientific research areas. It has been investigated as a potential inhibitor of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. It has also been studied for its potential to inhibit the enzyme lipoxygenase, which is involved in the metabolism of arachidonic acid. Additionally, this compound has been investigated for its potential to inhibit the enzyme cyclooxygenase, which is involved in the synthesis of prostaglandins.

Mechanism of Action

N-cyclohexyl-2-{[5-(2,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetamide is believed to act as an inhibitor of enzymes by binding to the catalytic site of the enzyme, thus preventing the enzyme from catalyzing its reaction. It is thought to bind to the enzyme in a non-covalent manner, forming a reversible complex with the enzyme. This reversible complex is believed to be stabilized by hydrogen bonding and van der Waals forces.
Biochemical and Physiological Effects
This compound has been studied for its potential to inhibit the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. Inhibition of this enzyme can lead to an increase in the levels of acetylcholine in the body, which can have a variety of effects, including increased muscle contractions, increased heart rate, increased alertness, and increased memory. Additionally, this compound has been studied for its potential to inhibit the enzyme lipoxygenase, which is involved in the metabolism of arachidonic acid. Inhibition of this enzyme can lead to an increase in the levels of arachidonic acid in the body, which can lead to the production of inflammatory mediators, such as leukotrienes and prostaglandins.

Advantages and Limitations for Lab Experiments

N-cyclohexyl-2-{[5-(2,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetamide has a number of advantages and limitations for use in laboratory experiments. One advantage is that it is a synthetic compound and is therefore relatively easy to synthesize in the laboratory. Additionally, it has been studied for its potential to inhibit a number of enzymes, making it a useful tool for investigating the effects of enzyme inhibition. However, one limitation is that it is a relatively large molecule, which can make it difficult to work with in the laboratory.

Future Directions

N-cyclohexyl-2-{[5-(2,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetamide has potential applications in a number of scientific research areas. One potential future direction is to further investigate its potential as an inhibitor of enzymes involved in the metabolism of arachidonic acid, such as lipoxygenase and cyclooxygenase. Additionally, further research could be conducted to investigate its potential as an inhibitor of other enzymes, such as acetylcholinesterase. Furthermore, further research could be conducted to investigate its potential as an inhibitor of other biochemical pathways, such as those involved in the synthesis of neurotransmitters. Finally, further research could be conducted to investigate its potential uses in drug development.

Synthesis Methods

N-cyclohexyl-2-{[5-(2,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetamide can be synthesized using a two-step process. The first step involves the reaction of 2,5-dimethoxyphenylacetonitrile with cyclohexylisocyanide in the presence of a base, such as sodium hydroxide, to form the intermediate compound N-cyclohexyl-2-{[5-(2,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetonitrile. The second step involves the reaction of the intermediate compound with acetic anhydride in the presence of a base, such as sodium hydroxide, to form this compound.